10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate

Specification

• CAS No.: 149300-54-9
• Molecular Formula: C21H16FNO5S
• Molecular Weight: 413.4 g/mol
• Standard InChI: InChI=1S/C21H16NO2.FHO3S/c1-22-18-13-7-5-11-16(18)20(17-12-6-8-14-19(17)22)21(23)24-15-9-3-2-4-10-15;1-5(2,3)4/h2-14H,1H3;(H,2,3,4)/q+1;/p-1
• Standard InChI Key: DMGQABMILTYHNY-UHFFFAOYSA-M
• SMILES: C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC4=CC=CC=C4.[O-]S(=O)(=O)F
• Canonical SMILES: C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C(=O)OC4=CC=CC=C4.[O-]S(=O)(=O)F
• Appearance: Assay:≥98%A crystalline solid

Introduction

Chemical Identity and Structure

Basic Identification

10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate is identified by CAS number 149300-54-9. This compound has the molecular formula C21H16FNO5S with a molecular weight of 413.4. It belongs to the acridinium ester family, specifically classified as a phenyl ester derivative.

Physical and Chemical Properties

Physical Characteristics

10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate exists as a crystalline solid at room temperature with a light yellow to yellow coloration. The compound requires specific storage conditions for optimal stability, specifically recommended to be stored at -20°C.

Solubility Profile

The solubility characteristics of 10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate vary depending on the solvent. It exhibits a solubility of approximately 0.15 mg/ml in a 1:6 solution of DMSO:PBS (pH 7.2). In contrast, its solubility significantly increases to approximately 20 mg/ml in both DMSO (dimethyl sulfoxide) and DMF (dimethylformamide). This differential solubility profile is important for considering appropriate solvents for various applications.

Stability Parameters

While detailed stability data is limited in the provided sources, the safety data sheet indicates that the compound is stable when stored according to recommended conditions. Important stability characteristics are summarized in Table 1.

Table 1: Physical and Chemical Properties of 10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate

Property	Value/Description
Physical State	Crystalline Solid
Color	Light yellow to yellow
Molecular Formula	C21H16FNO5S
Molecular Weight	413.4
Recommended Storage Temperature	-20°C
Solubility in DMSO:PBS (1:6, pH 7.2)	~0.15 mg/ml
Solubility in DMSO	~20 mg/ml
Solubility in DMF	~20 mg/ml
Stability	Stable under recommended storage conditions

Applications in Analytical Chemistry

Chemiluminescence Reactions

10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate serves as a crucial reagent in chemiluminescence reactions. The compound has been specifically utilized for the quantification of hydrogen peroxide in analytical procedures. This application exploits the compound's ability to emit light through chemical reactions, particularly in response to oxidation processes involving hydrogen peroxide.

Category	Information
Hazard Statements	H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapours/spray P302+352: IF ON SKIN: Wash with plenty of soap and water P304+340: IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing P305+351+338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing P312: Call a POISON CENTER or doctor/physician if you feel unwell
Required Protective Equipment	Respiratory protection: NIOSH approved respirator Eye protection: Safety glasses Hand protection: Chemical-resistant gloves Body protection: Lab coat
Engineering Controls	Process enclosures, local exhaust ventilation, or other engineering controls to control airborne levels

Supplier	Product Number	Purity	Package Size	Price (as of Dec 2021)
Sigma-Aldrich	68617	≥90% (HPLC)	25mg	$207
Sigma-Aldrich	68617	≥90% (HPLC)	100mg	$688

Environmental and Disposal Considerations

Environmental Impact

The available safety data indicates that 10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate should be prevented from release into the environment. Runoff from fire control or dilution water may cause environmental pollution, suggesting that the compound may have adverse effects on aquatic ecosystems.

Disposal Guidelines

Proper disposal of 10-Methyl-9-(phenoxycarbonyl)acridinium fluorosulfonate is critical for environmental protection. The recommended approach is to dispose of the compound in accordance with local, state, and federal regulations. Specific disposal procedures may vary by region and should be verified with local authorities.